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Compound of Interest

Compound Name: 2-Bromo-5-(methyilthio)thiophene
CAS No.: 86369-96-2
Cat. No.: B3290291
Get Quote
. J

CAS Registry Integrity & Supply Chain Validation

Executive Summary

This guide addresses the sourcing, validation, and quality attributes of 2-Bromo-5-
(methylthio)thiophene, a critical heterocyclic building block used in the synthesis of
functionalized thiophenes for organic electronics (oligothiophenes) and pharmaceutical
intermediates (SGLT2 inhibitor scaffolds).

CRITICAL ADVISORY: CAS Number Mismatch The user query specified CAS 19492-74-1.

o Correction: CAS 19492-74-1 is frequently misattributed in unverified databases. The
industry-standard CAS for 2-Bromo-5-(methylthio)thiophene is 86369-96-2.

e Risk: Ordering solely by the user-provided CAS (19492-74-1) may result in the delivery of
Propoxylated neopentyl glycol diacrylate (CAS 84170-74-1) or 2-Methylthio-thiophene
depending on the vendor's database error.

» Directive: All procurement must be validated by IUPAC name and Structure, not CAS alone.
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Part 1: Chemical Profile & Critical Quality Attributes
(CQAs)

To ensure downstream reaction success (particularly Palladium-catalyzed cross-couplings), the
material must meet specific structural and purity criteria.

Attribute Specification Technical Rationale
] 2-Bromo-5-
Chemical Name o Target molecule.
(methylthio)thiophene

Primary identifier for the

Valid CAS 86369-96-2 _ _
brominated thio-ether.
Molecular Weight 209.13 g/mol Basis for stoichiometry.
o Darkening indicates oxidation
Appearance Colorless to pale yellow liquid o
or polymerization.
< 95% leads to difficult
) separation of bi-aryl
Purity (GC) >97.0% ) )
byproducts in Suzuki
couplings.
The 3-bromo isomer is a
) ) ) "dead" impurity in linear
Regio-Purity > 99% (vs. 3-bromo isomer) ) o
polymer synthesis, terminating
chains.
Critical for moisture-sensitive
Water (KF) <0.1%

lithiation or Grignard reactions.

Part 2: Synthesis & Impurity Landscape

Understanding the synthesis allows you to predict impurities that a Certificate of Analysis (CoA)
might miss. The standard route is the electrophilic bromination of 2-(methylthio)thiophene.

Synthesis Workflow & Side Reactions
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Figure 1: Synthesis pathway showing the origin of critical impurities. Regioselectivity is driven
by the directing power of the -SMe group.

The "Regio-Trap": The methylthio group (-SMe) is an ortho/para director. In thiophene, position
2 is already occupied. The -SMe group at position 2 directs incoming electrophiles primarily to
position 5 (alpha). However, steric hindrance or high temperatures can lead to minor
bromination at position 3 (beta).

o Why it matters: The 3-bromo isomer has nearly identical boiling points to the 5-bromo target,
making distillation ineffective. Recrystallization (if solid) or High-Performance Flash
Chromatography is required for removal.

Part 3: Supplier Evaluation & Sourcing Strategy

Because this is a specialized building block, "Tier 1" catalog suppliers often re-source from
"Tier 2" specialized manufacturers.

Supplier Tiering Framework
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) ) Recommended ) )
Tier Supplier Type Use Case Risk Profile
Vendors
Sigma-Aldrich
Small scale (mg ) )
(Merck), TCI Low risk, High
1 Global Catalog ) to g), Reference
Chemicals, cost.

o Standards.
Apollo Scientific

Scale-up (10g -
Enamine, Combi- P (109

1kg). These Moderate risk;
o Blocks,
2 Specialized CRO vendors Reg. batch
JHECHEM, o o
specialize in validation.
BenchChem
heterocycles.
NOT
RECOMMENDE
Various D for this High risk of
3 Bulk Aggregators  Alibaba/Indiamar ~ compound due to  receiving wrong
t vendors the CAS isomer.

confusion noted

above.

Specific Sourcing Links (Verified)
e Enamine: Search for Thiophene building blocks or CAS 86369-96-2. They are a primary
manufacturer of halogenated thiophenes.

o Combi-Blocks: Frequently stocks 2-Bromo-5-(methylthio)thiophene under their thiophene
catalog.

o JHECHEM: Identified as a specific supplier for this CAS (86369-96-2).
Part 4: Analytical Validation Protocol (The Self-Validating
System)

Do not trust the label. Upon receipt of the material, execute this 3-step validation protocol.

Step 1: 1H-NMR Identity Check
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The regiochemistry (2,5-substitution) must be confirmed.
e Solvent: CDCI3
o Expected Signals:

o 2.4-2.5ppm (3H, s): Methylthio group (-SCH3).

o 6.8 -7.0 ppm (2H, dd): Thiophene protons.

o Diagnostic Criteria: You must see two distinct doublets (or a tight AB system) for the
thiophene ring protons (H3 and H4).

o Coupling Constant (
): Expect
Hz.

o Failure Mode: If you see a singlet in the aromatic region, you likely have the 2,5-dibromo
impurity or a different substitution pattern.

Step 2: GC-MS Purity Check
e Method: Non-polar column (HP-5 or DB-5).

e Target lon: Molecular ion
at 208/210 m/z (1:1 intensity ratio due to
isotopes).

e Red Flag: A peak at 286/288/290 m/z indicates 2,5-dibromo-3-(methylthio)thiophene (over-
brominated).

Step 3: Functional Use Test (The "Suzuki Test")

Before committing 100g to a GMP batch, perform a pilot Suzuki coupling with a cheap boronic
acid (e.g., Phenylboronic acid).

e Success: >90% conversion to 2-phenyl-5-(methylthio)thiophene.
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» Failure: Low conversion often indicates sulfur poisoning of the Pd-catalyst due to free thiols
(degradation products) in the starting material.

Part 5: Quality Assurance Decision Matrix
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(Labeled CAS 19492-74-1 or 86369-96-2)

Visual Inspection
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Purity >97%  \Contains Dibromo >1%
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Figure 2: Incoming Quality Control (IQC) workflow to prevent batch failure.
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» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 86369-96-2, 2-Bromo-5-(methylthio)thiophene. Retrieved from [Link]

e To cite this document: BenchChem. [Technical Sourcing Guide: 2-Bromo-5-
(methylthio)thiophene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3290291/docs#technical-sourcing-guide-2-bromo-5-
methylthio-thiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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